Cas no 17903-89-8 (4-Benzyloxy-3-nitrobenzoic Acid)

4-Benzyloxy-3-nitrobenzoic Acid Properties

Names and Identifiers

• 4-Benzyloxy-3-nitrobenzoic Acid
• 3-nitro-4-phenylmethoxybenzoic acid
• 4-(benzyloxy)-3-nitrobenzoic acid
• 3-nitro4-benzyloxybenzoic acid

• MDL： MFCD03425435
• InChIKey： ZPGYWCMZSUFFFM-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11NO5/c16-14(17)11-6-7-13(12(8-11)15(18)19)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• SMILES： C1=CC=C(C=C1)COC2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Heavy Atom Count: 20

Experimental Properties

• LogP: 3.39520
• PSA: 92.35000

4-Benzyloxy-3-nitrobenzoic Acid Security Information

4-Benzyloxy-3-nitrobenzoic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%